Cas no 63904-11-0 ((1R,2R,4S,5R,8R,10S,13R,14R,21S)-2,10-Dihydroxy-4,5,9,9,13,20,20-heptamethyl-22-oxahexacyclo[19.2.1.01,18.04,17.05,14.08,13]tetracos-17-en-23-one)

• Product name: (1R,2R,4S,5R,8R,10S,13R,14R,21S)-2,10-Dihydroxy-4,5,9,9,13,20,20-heptamethyl-22-oxahexacyclo[19.2.1.01,18.04,17.05,14.08,13]tetracos-17-en-23-one
• CAS No: 63904-11-0
• MF: C₃₀H₄₆O₄
• MW: 470.683849811554
• CID: 2675279

(1R,2R,4S,5R,8R,10S,13R,14R,21S)-2,10-Dihydroxy-4,5,9,9,13,20,20-heptamethyl-22-oxahexacyclo[19.2.1.01,18.04,17.05,14.08,13]tetracos-17-en-23-one Chemical and Physical Properties

Names and Identifiers

• 3β,16α,21β-Trihydroxyolean-13(18)-en-28-oic acid γ-lactone
• Isoacacic acid lactone
• (1R,2R,4S,5R,8R,10S,13R,14R,21S)-2,10-Dihydroxy-4,5,9,9,13,20,20-heptamethyl-22-oxahexacyclo[19.2.1.
• (1R,2R,4S,5R,8R,10S,13R,14R,21S)-2,10-Dihydroxy-4,5,9,9,13,20,20-heptamethyl-22-oxahexacyclo[19.2.1.01,18.04,17.05,14.08,13]tetracos-17-en-23-one

• Inchi： 1S/C30H46O4/c1-25(2)14-18-17-8-9-20-27(5)12-11-21(31)26(3,4)19(27)10-13-28(20,6)29(17,7)15-22(32)30(18)16-23(25)34-24(30)33/h19-23,31-32H,8-16H2,1-7H3/t19-,20+,21-,22+,23-,27-,28+,29+,30+/m0/s1
• InChI Key： CINSEQSSQBKQAF-OLHCFBRFSA-N
• SMILES： O1C([C@]23C[C@H]1C(C)(C)CC2=C1CC[C@@H]2[C@@]4(C)CC[C@@H](C(C)(C)[C@@H]4CC[C@@]2(C)[C@]1(C)C[C@H]3O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 0
• Complexity: 978
• Topological Polar Surface Area: 66.8